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Compound of Interest

Compound Name: 4-(Bromomethyl)benzoic acid

Cat. No.: B193081 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-(Bromomethyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

professional medical or safety advice. Always consult the official Safety Data Sheet (SDS) and

follow established laboratory safety protocols when handling any chemical.

Introduction
4-(Bromomethyl)benzoic acid (CAS No. 6232-88-8), also known as α-bromo-p-toluic acid, is

a bifunctional organic compound widely utilized as an intermediate in organic synthesis.[1] Its

structure, featuring both a carboxylic acid and a reactive bromomethyl group, makes it a

valuable building block in the pharmaceutical and fine chemical industries.[1] Notably, it serves

as a key intermediate in the synthesis of the antihypertensive agent eprosartan. Despite its

utility, the presence of the reactive benzyl bromide moiety necessitates a thorough

understanding of its potential health and safety hazards. This guide provides a comprehensive

overview of the available health and safety information for 4-(bromomethyl)benzoic acid,

including its toxicological profile, safe handling procedures, and emergency measures.

Hazard Identification and Classification
4-(Bromomethyl)benzoic acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
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classifications based on available data. It is important to note that some suppliers classify this

chemical as causing severe skin burns and eye damage (Category 1), while the majority

classify it as an irritant (Category 2).[1][2][3][4] Prudent practice dictates handling it with the

precautions required for a corrosive substance.

Table 1: GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1C / 2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Eye

Irritation
1 / 2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source: Aggregated from multiple supplier Safety Data Sheets.[1][2][4]

Toxicological Profile
A comprehensive toxicological profile for 4-(bromomethyl)benzoic acid is not readily available

in the public domain. Many safety data sheets indicate that the toxicological properties have

not been thoroughly investigated.[3][5] No quantitative data for acute toxicity, such as LD50

(lethal dose, 50%) or LC50 (lethal concentration, 50%), has been identified.[2] The primary

hazards are associated with its corrosive and irritant properties.

Symptoms of Exposure:

Skin Contact: May cause skin irritation characterized by redness, itching, scaling, or

blistering.[2] In some classifications, it is considered to cause severe skin burns.[3]

Eye Contact: Can cause serious eye irritation, redness, pain, and potentially severe eye

damage.[2] It is also described as a lachrymator (a substance that causes tearing).[4]

Inhalation: May cause respiratory irritation, leading to coughing and shortness of breath.[2][6]
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Ingestion: Ingestion of acidic and corrosive materials can cause burns to the mouth, throat,

and gastrointestinal tract.[7]

The toxicology of structurally related compounds, such as benzyl bromide, indicates that they

are strong lachrymators and are intensely irritating to the skin and mucous membranes.[6][8]

Physical and Chemical Properties
A summary of the known physical and chemical properties of 4-(bromomethyl)benzoic acid is

provided below.

Table 2: Physical and Chemical Properties
Property Value

Molecular Formula C₈H₇BrO₂

Molecular Weight 215.04 g/mol

Appearance White to off-white crystalline solid/powder

Melting Point 224-229 °C

Boiling Point No data available

Solubility
Insoluble in water; Soluble in organic solvents

like ethyl acetate.

Vapor Pressure No data available

Source: Aggregated from multiple supplier data sheets.[2][9]

Experimental Protocols
Detailed toxicological studies specifically for 4-(bromomethyl)benzoic acid are not publicly

available. However, standardized OECD guidelines are used to assess the safety of chemicals.

Below are generalized protocols for assessing skin and eye irritation, which would be

applicable to this compound, along with a detailed protocol for its synthesis.
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Protocol for Acute Dermal Irritation/Corrosion (Based on
OECD Guideline 404)
This test is designed to determine the potential of a substance to cause irreversible (corrosion)

or reversible (irritation) inflammatory changes to the skin.

Test Animal: The albino rabbit is the recommended species.

Preparation: Approximately 24 hours before the test, the fur on the animal's back is clipped.

Application: A dose of 0.5 g of the solid test substance is applied to a small area (approx. 6

cm²) of the clipped skin and covered with a gauze patch and a semi-occlusive dressing.

Exposure: The test substance is left in place for a 4-hour exposure period.

Observation: After 4 hours, the patch is removed, and the skin is cleaned. The skin is then

examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after

patch removal.

Scoring: The severity of the skin reactions is scored numerically to determine the level of

irritation.

Protocol for Synthesis of 4-(Bromomethyl)benzoic acid
This protocol describes the synthesis of 4-(bromomethyl)benzoic acid from 4-methylbenzoic

acid via a radical substitution reaction.

Reactants:

4-methylbenzoic acid (p-toluic acid)

N-bromosuccinimide (NBS)

Benzoyl peroxide (radical initiator)

Chlorobenzene (solvent)

Procedure:
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1. Combine 4-methylbenzoic acid, N-bromosuccinimide, and a catalytic amount of benzoyl

peroxide in a round-bottomed flask containing a magnetic stir bar.

2. Add chlorobenzene as the solvent.

3. Fit the flask with a reflux condenser and heat the mixture to reflux for approximately 1

hour.

4. After the reflux period, cool the mixture to room temperature and then further cool in an ice

bath to precipitate the product.

5. Collect the solid product by suction filtration.

6. Wash the collected solid with hexane to remove byproducts.

7. To remove the succinimide byproduct, stir the solid with deionized water and then filter

again.

8. Wash the final product with water and hexane and dry under suction.

Purification: The crude product can be recrystallized from ethyl acetate to obtain the purified

4-(bromomethyl)benzoic acid.[10][11]

Safe Handling and Storage
Due to its hazardous nature, strict safety protocols must be followed when handling 4-
(bromomethyl)benzoic acid.

Table 3: Personal Protective Equipment (PPE) and
Handling Precautions
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Control Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

certified chemical fume hood.[2] Ensure

eyewash stations and safety showers are

readily accessible.[3]

Eye/Face Protection
Wear chemical safety goggles and/or a face

shield.[3]

Skin Protection

Wear a lab coat and chemical-resistant gloves

(e.g., nitrile). Inspect gloves for integrity before

use.[12]

Respiratory Protection

If dust is generated or ventilation is inadequate,

use a NIOSH-approved respirator with an

appropriate cartridge.[12]

General Hygiene

Avoid contact with skin, eyes, and clothing. Do

not breathe dust. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the

laboratory.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

amines, and alcohols.[13]

Store in a corrosives-compatible cabinet.

Emergency and First Aid Procedures
Immediate action is crucial in the event of exposure to 4-(bromomethyl)benzoic acid.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[12]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[12]

Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide, carbon

dioxide, and hydrogen bromide.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures:

Evacuate personnel from the area.

Wear appropriate PPE as described in Table 3.
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Avoid dust formation.

Carefully sweep up the solid material and place it in a suitable, labeled container for

disposal.

Clean the spill area thoroughly.

Prevent the material from entering drains or waterways.[2]

Visualizations
Diagram 1: Synthesis Workflow for 4-
(Bromomethyl)benzoic acid
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Reaction Setup
Reaction Workup & Isolation Purification

Combine Reactants:
- 4-methylbenzoic acid
- N-bromosuccinimide

- Benzoyl peroxide

Add Solvent:
Chlorobenzene

Heat to Reflux
(approx. 1 hour)

Initiate Reaction Cool to Room Temp,
then Ice Bath

Product Precipitation
Suction Filtration Wash with Hexane Wash with Water Wash with Hexane (final)

Recrystallize from
Ethyl Acetate

Crude Product
Dry Product 4-(Bromomethyl)benzoic acid
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Safe Handling Protocol

Exposure Event

Immediate First Aid

Follow-up

Handle Chemical

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Accidental Exposure Occurs

If spill or splash

Skin Contact:
Flush with water for 15 min

Eye Contact:
Flush with water for 15 min

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth, Do NOT induce vomiting

Seek Immediate
Medical Attention

Provide SDS to
Medical Personnel

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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